![molecular formula C10H13NOSi B6170579 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol CAS No. 2445793-27-9](/img/no-structure.png)
4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol
Overview
Description
4-[2-(Trimethylsilyl)ethynyl]pyridin-3-ol, also known as 4-TESEP, is an organosilicon compound that has recently become a popular research topic in the fields of organic and medicinal chemistry. It is a silyl ether derivative of pyridine, and is the first example of a silyl ether-containing pyridine derivative that is stable in air and water. 4-TESEP has been found to possess a wide range of biological activities, such as anti-inflammatory, antioxidant, and anticancer activities, and it has also been used as a synthetic reagent for various organic reactions.
Scientific Research Applications
4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol has been used extensively in organic and medicinal chemistry research. It has been used as a synthetic reagent in various organic reactions, such as the synthesis of pyridines, quinolines, and other heterocyclic compounds. It has also been used in the synthesis of various pharmaceuticals, such as antimalarial and antifungal drugs. In addition, 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol has been studied for its biological activities, such as anti-inflammatory, antioxidant, and anticancer activities.
Mechanism of Action
The biological activities of 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol are thought to be mediated by its ability to interact with various cellular targets. It has been shown to interact with the cytochrome P450 enzyme system, which is involved in the metabolism of many drugs, and it has also been shown to interact with the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation. In addition, 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol has been shown to inhibit the activity of enzymes involved in the synthesis of pro-inflammatory mediators, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).
Biochemical and Physiological Effects
4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol has been found to possess a wide range of biological activities, such as anti-inflammatory, antioxidant, and anticancer activities. In animal studies, 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol has been found to reduce inflammation and oxidative stress, as well as to inhibit the growth of cancer cells. In addition, 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol has been found to reduce the levels of certain pro-inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol is a relatively stable compound that can be easily synthesized and stored. It is also relatively non-toxic, making it safe to use in laboratory experiments. However, 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol is not soluble in water, so it must be dissolved in an appropriate solvent before use. In addition, the biological activities of 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol may vary depending on the concentrations used and the experimental conditions.
Future Directions
The potential future directions for 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol research include the development of new synthetic methods for its synthesis, the investigation of its potential therapeutic applications, and the exploration of its mechanism of action. In addition, further research is needed to determine the efficacy and safety of 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol in humans, as well as to identify potential interactions with other drugs. Finally, the development of new analytical methods for the detection and quantification of 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol in biological samples is also needed.
Synthesis Methods
The synthesis of 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol involves two steps. First, a pyridine derivative is reacted with a silylating agent to form a silyl ether derivative. This reaction is typically carried out in aqueous or alcoholic media, and the silylating agent used is typically trimethylsilyl chloride or trimethylsilyl bromide. The second step involves the reaction of the silyl ether derivative with an alkyne to form 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol. This reaction is typically carried out in aqueous or alcoholic media, and the alkyne used is typically ethynylmagnesium bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol involves the conversion of 3-pyridinol to the desired compound through a series of reactions.", "Starting Materials": [ "3-pyridinol", "trimethylsilylacetylene", "potassium tert-butoxide", "tetrahydrofuran", "acetic acid", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Protection of 3-pyridinol with trimethylsilyl chloride in the presence of a base such as potassium tert-butoxide in tetrahydrofuran to form 3-pyridinyltrimethylsilane.", "Step 2: Addition of trimethylsilylacetylene to 3-pyridinyltrimethylsilane in the presence of a base such as potassium tert-butoxide in tetrahydrofuran to form 4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol.", "Step 3: Reduction of the trimethylsilyl group using sodium borohydride in methanol to obtain 4-ethynylpyridin-3-ol.", "Step 4: Acidification of the reaction mixture with hydrochloric acid to protonate the hydroxyl group.", "Step 5: Neutralization of the reaction mixture with sodium hydroxide to form the desired compound.", "Step 6: Extraction of the product with ethyl acetate and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
2445793-27-9 |
Product Name |
4-[2-(trimethylsilyl)ethynyl]pyridin-3-ol |
Molecular Formula |
C10H13NOSi |
Molecular Weight |
191.3 |
Purity |
95 |
Origin of Product |
United States |
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